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Compound of Interest

Compound Name: Reactive red 24:1

Cat. No.: B1604529

An In-depth Technical Guide to C.l. Reactive Red 24:1

This technical guide provides a comprehensive overview of C.I. Reactive Red 24:1, a
monoazo reactive dye. The information is tailored for researchers, scientists, and professionals
in drug development who may utilize dyes for various analytical and experimental purposes.
This document covers its chemical identity, properties, synthesis, and relevant experimental
protocols.

Chemical Identifier

e Compound Name: C.I. Reactive Red 24:1
e CAS Registry Number: 72829-25-5[1][2]

e C.I. Name: 18208:1[1]

e Molecular Structure Class: Single Azo[1]

It is important to distinguish Reactive Red 24:1 from Reactive Red 24, which has a different
CAS Registry Number (70210-20-7) and a slightly different chemical structure.[3][4]

Physicochemical and Technical Data

The properties of C.I. Reactive Red 24:1 are summarized below. These properties are crucial
for understanding its behavior in various applications, from dyeing processes to analytical
studies.
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Table 1: Chemical and Physical Properties of C.I.
Reactive Red 24:1

Property Value Reference
Molecular Formula C27H19CIN7Naz010S3 [1]
Molecular Weight 802.10 g/mol [1]
Appearance Blu-ray red powder [1]

Cibacron Red P-B, Basacid
Synonyms _ [1]
Red 495, Cibacron Red P-BN

Table 2: Fastness Properties on Cellulose

Property Rating Reference
Light Fastness 3-4 [1]
Oxygen Bleaching 4-5 [1]
Perspiration Fastness 4-5 [1]
Soaping (Fading) 4-5 [1]
Soaping (Stain) 4-5 [1]

Experimental Protocols & Methodologies

This section details the manufacturing process and key experimental procedures involving
Reactive Red 24:1.

General Manufacturing Method

The synthesis of C.I. Reactive Red 24:1 is a multi-step process involving condensation and
coupling reactions.[1]

Protocol:

e First Condensation: 2,4,6-Trichloro-1,3,5-triazine is condensed with 4-Amino-5-
hydroxynaphthalene-2,7-disulfonic acid.
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Diazotization: 2-Aminobenzenesulfonic acid is diazotized.

Coupling: The diazotized 2-Aminobenzenesulfonic acid is coupled with the condensation
product from step 1.

Second Condensation: The product from the coupling reaction is then condensed with N-
ethylbenzenamine.

Isolation: The final product is isolated via salting-out.
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General Synthesis Workflow for C.I. Reactive Red 24:1

Reactants

2,4,6-Trichloro-1,3,5-triazine 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid

2-Aminobenzenesulfonic acid N-ethylbenzenamine
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Caption: General Synthesis Workflow for C.l. Reactive Red 24:1.

Adsorption for Dye Separation
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Reactive Red 24:1 can be removed from aqueous solutions through adsorption onto single-
walled carbon nanotubes (SWCNTSs), a process driven by electrostatic interactions.[5] This is
relevant for wastewater treatment and purification protocols.

Protocol:

Preparation: Prepare an agueous solution of Reactive Red 24:1.

Adsorption: Introduce SWCNTSs to the dye solution.

Interaction: Allow time for the dye molecules to adsorb onto the surface of the SWCNTSs.

Separation: Separate the SWCNTs (now with adsorbed dye) from the solution, resulting in
the removal of the residual dye.

Adsorption of Reactive Red 24:1 onto SWCNTs

Aqueous Solution Single-Walled
of Reactive Red 24:1 Carbon Nanotubes (SWCNTSs)

Adsorption Process
(Electrostatic Interaction)

SWCNTSs with

Purified Water Adsorbed Dye

Click to download full resolution via product page

Caption: Adsorption of Reactive Red 24:1 onto SWCNTSs.

Investigation of Molecular Aggregation
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The aggregation behavior of Reactive Red 24:1 in high-concentration agueous solutions can
be studied to understand its impact on solution properties like surface tension and viscosity.[6]

Protocol:

o Sample Preparation: Prepare a series of desalted Reactive Red 24:1 solutions in ultra-pure
water at varying high concentrations (e.g., 1 mmol/L to 100 mmol/L).[6]

o UV-Vis Spectroscopy: Measure the UV-Vis absorption spectra for each concentration. Use
cuvettes with short path lengths to ensure absorbance values are within the detection limit.

[6]

e Analysis: Analyze the spectral shifts to investigate the formation of molecular aggregates.
For Reactive Red 24:1, two main peaks are observed at 512 nm and 536 nm, with the
longer wavelength peak decreasing slightly as concentration increases, indicating relatively
weaker aggregation compared to other dyes.[6]

o Property Measurement: Measure the surface tension and viscosity of the solutions to
correlate with the observed aggregation behavior.[6]
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Workflow for Investigating Molecular Aggregation
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Caption: Workflow for Investigating Molecular Aggregation.

Applications

C.l. Reactive Red 24:1 is primarily used as a textile dye for cellulosic fibers.[7] Its reactive
nature allows it to form covalent bonds with functional groups on fibers like cotton and viscose,
leading to good wash fastness.[7][8]

Beyond textiles, reactive dyes serve as important tools in biological research.[4][9] While
specific pathways involving Reactive Red 24:1 are not detailed in the literature, its properties
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make it potentially useful for:

Observing and analyzing cellular structures.[9]

Tracking biomolecules.[9]

Use as a fluorescent dye or chemical stain in analytical chemistry.[5][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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